2-[[5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C28H25ClN4O4S/c1-3-36-19-10-8-18(9-11-19)31-24(35)15-38-28-22-12-21-17(14-34)13-30-16(2)25(21)37-27(22)32-26(33-28)20-6-4-5-7-23(20)29/h4-11,13,34H,3,12,14-15H2,1-2H3,(H,31,35)
• InChI Key: XZDJVCHTHJFDIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=CC=C5Cl
• Molecular Formula: C28H25ClN4O4S
• Molecular Weight: 549.0 g/mol
• CAS No.: 867040-76-4

Description

2-[[5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C28H25ClN4O4S and its molecular weight is 549.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The molecule is involved in the synthesis of various heterocyclic compounds through reactions that utilize activated nitriles and other intermediates to form polyfunctionally substituted heterocycles such as pyrimidines, pyrazolo, chromeno, and tetrahydrobenzo[b]thiophene derivatives. These processes often explore the molecule's reactivity towards electrophilic and nucleophilic reagents, contributing to the broader field of heterocyclic chemistry and providing a foundation for developing new pharmaceuticals (Elian, Abdelhafiz, & Abdelreheim, 2014).

Potential Biological Activities

Research into compounds derived from this molecule has shown promise in various biological activities:

• Antimicrobial Activity : Derivatives have been synthesized with good antibacterial and antifungal activities, comparable to known drugs like streptomycin and fusidic acid. This suggests potential applications in treating infectious diseases (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
• Anti-inflammatory and Analgesic Activities : Some synthesized pyrimidine derivatives exhibit significant anti-inflammatory and analgesic activities, indicating potential for developing new pain relief and anti-inflammatory medications (Sondhi, Dinodia, Rani, Shukla, & Raghubir, 2009).
• Anticancer Activity : Certain derivatives have shown appreciable cancer cell growth inhibition in vitro against various cancer cell lines, highlighting the molecule's potential in cancer research (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).